Cas no 2413887-12-2 (tert-butyl N-{3-1-hydroxy-2-(piperidin-1-yl)ethylphenyl}carbamate)

• Product Name: tert-butyl N-{3-1-hydroxy-2-(piperidin-1-yl)ethylphenyl}carbamate
• CAS No: 2413887-12-2
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 5675939
• PubChem ID: 165768764
• Update Time: 2025-05-26

tert-butyl N-{3-1-hydroxy-2-(piperidin-1-yl)ethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2413887-12-2
• tert-butyl N-{3-[1-hydroxy-2-(piperidin-1-yl)ethyl]phenyl}carbamate
• EN300-26666060
• tert-butyl N-{3-1-hydroxy-2-(piperidin-1-yl)ethylphenyl}carbamate

• Inchi： 1S/C18H28N2O3/c1-18(2,3)23-17(22)19-15-9-7-8-14(12-15)16(21)13-20-10-5-4-6-11-20/h7-9,12,16,21H,4-6,10-11,13H2,1-3H3,(H,19,22)
• InChI Key： JBDALXPECRCLLC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1)NC(=O)OC(C)(C)C)CN1CCCCC1

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-{3-1-hydroxy-2-(piperidin-1-yl)ethylphenyl}carbamate

Recent Advances in the Study of tert-butyl N-{3-1-hydroxy-2-(piperidin-1-yl)ethylphenyl}carbamate (CAS: 2413887-12-2)

The compound tert-butyl N-{3-1-hydroxy-2-(piperidin-1-yl)ethylphenyl}carbamate (CAS: 2413887-12-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both a carbamate and a piperidine moiety in its structure suggests possible interactions with biological targets, making it a subject of intense research.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for tert-butyl N-{3-1-hydroxy-2-(piperidin-1-yl)ethylphenyl}carbamate, highlighting improved yield and purity compared to previous methods. The study also reported preliminary in vitro assays demonstrating moderate activity against certain neurotransmitter receptors, suggesting potential applications in neurological disorders.

Further research has explored the compound's physicochemical properties and structure-activity relationships. Molecular modeling studies have revealed that the hydroxyethyl linker and piperidine group play crucial roles in target binding. These findings were supported by X-ray crystallography data published in ACS Chemical Biology, which provided atomic-level insights into the compound's interactions with biological macromolecules.

The metabolic stability and pharmacokinetic profile of tert-butyl N-{3-1-hydroxy-2-(piperidin-1-yl)ethylphenyl}carbamate were investigated in a recent preclinical study. Results indicated acceptable oral bioavailability and reasonable half-life in rodent models, though further optimization may be required for clinical development. Notably, the compound showed favorable blood-brain barrier penetration, reinforcing its potential for central nervous system applications.

Emerging data from patent filings suggest that several pharmaceutical companies are exploring derivatives of this scaffold for various indications, including cognitive disorders and pain management. The versatility of the core structure allows for extensive medicinal chemistry optimization, as demonstrated by recent structure-activity relationship studies published in Bioorganic & Medicinal Chemistry Letters.

While significant progress has been made, challenges remain in fully characterizing the therapeutic potential of tert-butyl N-{3-1-hydroxy-2-(piperidin-1-yl)ethylphenyl}carbamate. Current research efforts are focused on identifying its precise molecular targets and elucidating its mechanism of action. The compound's development status and future research directions will be crucial in determining its eventual translation into clinical applications.